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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Antioxidant 1098 against

other industry-standard antioxidants. The information presented is supported by experimental

data to assist researchers, scientists, and drug development professionals in making informed

decisions for their specific applications.

Introduction to Antioxidant 1098
Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide], is a high molecular weight, non-discoloring, sterically hindered

phenolic antioxidant. It is particularly effective in stabilizing polymers that are exposed to high

processing temperatures and require long-term thermal stability, such as polyamides (nylons),

polyesters, and polyurethanes.[1] Its primary function is to interrupt the degradation process by

scavenging free radicals, thereby protecting the polymer from oxidation.[2]

Comparative Performance Analysis
The performance of Antioxidant 1098 is benchmarked against two widely used industry-

standard hindered phenolic antioxidants: Antioxidant A (a high molecular weight, tetra-

functional antioxidant) and Antioxidant B (a monofunctional antioxidant).
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Table 1: Physical and Thermal Properties
Property

Antioxidant
1098

Antioxidant A Antioxidant B Test Method

Chemical Name

N,N'-hexane-1,6-

diylbis[3-(3,5-di-

tert-butyl-4-

hydroxyphenyl)pr

opionamide]

Pentaerythritol

Tetrakis(3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)pr

opionate)

Octadecyl 3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)pr

opionate

-

CAS Number 23128-74-7 6683-19-8 2082-79-3 -

Molecular Weight

( g/mol )
637 1178 531 -

Melting Point

(°C)
156 - 162 110 - 125 50 - 55 ASTM D3418

Volatility (TGA,

% weight loss at

200°C)

<1% ~3% ~7% ASTM E1131

Table 2: Performance in Polyamide 6 (PA6) after Thermal
Aging at 150°C for 2000 hours

Performanc
e Metric

Control (No
Antioxidant
)

0.5%
Antioxidant
1098

0.5%
Antioxidant
A

0.5%
Antioxidant
B

Test
Method

Tensile

Strength

Retention (%)

56% 91% 85% 70% ASTM D638

Elongation at

Break

Retention (%)

37% 87% 80% 60% ASTM D638

Yellowing

Index (YI)

Increase

+25 +7 +12 +18 ASTM E313
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Table 3: Processing Stability in Polyamide 66 (PA66)
Extrusion at 260°C

Performance
Metric

0.3%
Antioxidant
1098

0.3%
Antioxidant A

0.3%
Antioxidant B

Test Method

Antioxidant

Retention (%)
95% 92% 70% HPLC

Melt Flow Index

(MFI) Change

(%)

+5% +8% +20% ASTM D1238

Table 4: Extraction Resistance in Polyamide 12 (PA12)
after 72 hours in Diesel Fuel

Performance
Metric

0.5%
Antioxidant
1098

0.5%
Antioxidant A

0.5%
Antioxidant B

Test Method

Antioxidant

Extracted (%)
12% 8% 35% ASTM D6953

Mechanism of Action: Free Radical Scavenging
Antioxidant 1098, like other hindered phenolic antioxidants, functions by donating a hydrogen

atom from its hydroxyl group to a highly reactive free radical. This stabilizes the free radical and

prevents it from initiating or propagating the oxidative degradation chain reaction within the

polymer. The resulting antioxidant radical is sterically hindered and relatively stable, preventing

it from initiating further reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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